Cas no 124808-78-2 (3-isocyanato-1-methyl-1H-Indole)

• Product Name: 3-isocyanato-1-methyl-1H-Indole
• CAS No: 124808-78-2
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• MDL: MFCD11588129
• CID: 1103072
• PubChem ID: 19820427
• Update Time: 2025-04-20

3-isocyanato-1-methyl-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 3-isocyanato-1-methyl-1H-Indole
• 3-isocyanato-1-methylindole
• EN300-238913
• AKOS006318131
• MFCD11588129
• DTXSID50600312
• 124808-78-2
• F2143-0205
• SCHEMBL9731262
• G42778

• MDL： MFCD11588129
• Inchi： 1S/C10H8N2O/c1-12-6-9(11-7-13)8-4-2-3-5-10(8)12/h2-6H,1H3
• InChI Key： KONDNSIYLUAZFI-UHFFFAOYSA-N
• SMILES： O=C=NC1=CN(C)C2C=CC=CC=21

Computed Properties

• Exact Mass: 172.063662883g/mol
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 34.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles